N-[2-(2,5-Dihydropyrrol-1-yl)ethyl]-N-ethylbut-2-ynamide

• IUPAC Name: N-[2-(2,5-dihydropyrrol-1-yl)ethyl]-N-ethylbut-2-ynamide
• InChI: InChI=1S/C12H18N2O/c1-3-7-12(15)14(4-2)11-10-13-8-5-6-9-13/h5-6H,4,8-11H2,1-2H3
• InChI Key: IIYWETULJLJVLY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCN1CC=CC1)C(=O)C#CC
• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol

Description

N-[2-(2,5-Dihydropyrrol-1-yl)ethyl]-N-ethylbut-2-ynamide, also known as DY-9760e, is a compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

N-[2-(2,5-Dihydropyrrol-1-yl)ethyl]-N-ethylbut-2-ynamide works by binding to the α2δ subunit of voltage-gated calcium channels, which leads to an increase in calcium influx into cells. This increase in calcium influx can have a variety of effects on cellular processes, including the release of neurotransmitters and the regulation of gene expression.
Biochemical and Physiological Effects
Studies have shown that N-[2-(2,5-Dihydropyrrol-1-yl)ethyl]-N-ethylbut-2-ynamide can increase the release of neurotransmitters such as glutamate and GABA, which are important in the regulation of synaptic transmission. It has also been found to increase the amplitude and duration of calcium influx into cells, which can lead to changes in gene expression and cellular signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(2,5-Dihydropyrrol-1-yl)ethyl]-N-ethylbut-2-ynamide in lab experiments is its high affinity for the α2δ subunit of voltage-gated calcium channels, which makes it a useful tool for studying the role of calcium channels in cellular processes. However, one limitation is that N-[2-(2,5-Dihydropyrrol-1-yl)ethyl]-N-ethylbut-2-ynamide is a relatively new compound, and more research is needed to fully understand its effects and potential applications.

Future Directions

There are several future directions for research on N-[2-(2,5-Dihydropyrrol-1-yl)ethyl]-N-ethylbut-2-ynamide. One area of interest is the role of calcium channels in neurological disorders such as epilepsy and Alzheimer's disease. Another potential direction is the use of N-[2-(2,5-Dihydropyrrol-1-yl)ethyl]-N-ethylbut-2-ynamide as a therapeutic agent for these disorders. Additionally, further studies are needed to fully understand the biochemical and physiological effects of N-[2-(2,5-Dihydropyrrol-1-yl)ethyl]-N-ethylbut-2-ynamide and its potential applications in other areas of research.

Synthesis Methods

The synthesis of N-[2-(2,5-Dihydropyrrol-1-yl)ethyl]-N-ethylbut-2-ynamide involves the reaction of 2,5-dihydropyrrole with ethyl propiolate in the presence of a palladium catalyst. The resulting compound is then reacted with ethylamine to yield N-[2-(2,5-Dihydropyrrol-1-yl)ethyl]-N-ethylbut-2-ynamide. This method has been successfully used to produce N-[2-(2,5-Dihydropyrrol-1-yl)ethyl]-N-ethylbut-2-ynamide in high yields and purity.

Scientific Research Applications

N-[2-(2,5-Dihydropyrrol-1-yl)ethyl]-N-ethylbut-2-ynamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the α2δ subunit of voltage-gated calcium channels, which are important in the regulation of synaptic transmission. This makes N-[2-(2,5-Dihydropyrrol-1-yl)ethyl]-N-ethylbut-2-ynamide a promising tool for studying the role of calcium channels in synaptic transmission and neuronal excitability.